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Compound of Interest

Compound Name: (2-Bromoethyl)cyclopropane

Cat. No.: B145715 Get Quote

An In-depth Technical Guide to the Safe Handling of (2-bromoethyl)cyclopropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key safety and handling precautions for

(2-bromoethyl)cyclopropane (CAS No. 36982-56-6), a versatile reagent used in the synthesis

of various pharmaceutical compounds.[1][2] Adherence to these guidelines is crucial to ensure

the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties
(2-bromoethyl)cyclopropane is a colorless oil with a molecular formula of C5H9Br and a

molecular weight of approximately 149.03 g/mol .[1][3] A summary of its key physical and

chemical properties is presented in Table 1.
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Property Value Source

CAS Number 36982-56-6 [3]

Molecular Formula C5H9Br [3]

Molecular Weight 149.03 g/mol [3]

Appearance Colourless Oil [1]

Density 1.433 ± 0.06 g/cm³ (at 20°C) [1]

Boiling Point 105 - 129 °C [1][4]

Flash Point 39.2 ± 13.6 °C [1][3]

Vapor Density 4.66 (Air = 1) [4]

Vapor Pressure 19.8 ± 0.2 mmHg (at 25°C) [1]

Refractive Index 1.506 [1]

Hazard Identification and GHS Classification
(2-bromoethyl)cyclopropane is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[3] Its primary hazards

include flammability and irritation to the skin, eyes, and respiratory tract.[3][4]
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GHS Hazard Class Hazard Statement Signal Word Pictogram

Flammable liquids

(Category 3)

H226: Flammable

liquid and vapor
Warning 🔥

Skin

corrosion/irritation

(Category 2)

H315: Causes skin

irritation
Warning ❗

Serious eye

damage/eye irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning ❗

Specific target organ

toxicity — single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation
Warning ❗

Safe Handling and Storage Protocols
Proper handling and storage procedures are essential to minimize the risks associated with (2-
bromoethyl)cyclopropane.

Personal Protective Equipment (PPE)
A comprehensive assessment of personal protective equipment is critical. The following PPE

should be worn when handling this chemical:

Eye Protection: Chemical safety goggles or glasses with side-shields conforming to NIOSH

(US) or EN 166 (EU) standards are mandatory.[4]

Hand Protection: Handle with chemical-resistant gloves. Dispose of contaminated gloves

after use in accordance with good laboratory practices.[4]

Skin and Body Protection: Wear impervious clothing and ensure that safety showers and

eyewash stations are readily accessible.[4][5]
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Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical fume

hood.[4][6] If exposure limits are exceeded, a NIOSH/MSHA or European Standard EN 149

approved respirator should be used.[6][7]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[4][7]

Avoid inhalation of vapor or mist.[4]

Keep away from sources of ignition, including heat, sparks, and open flames. No smoking.[4]

Use spark-proof tools and explosion-proof equipment.[8]

Ground and bond containers when transferring material to prevent static discharge.[8]

Storage Conditions
Store in a cool, refrigerated, and well-ventilated place.[4]

Keep containers tightly closed in a dry area.[6][9]

Protect from heat and ignition sources.[4]

Store away from incompatible materials such as strong oxidizing agents.[4]

First Aid Measures
In the event of exposure, immediate action is necessary.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4][8]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing and shoes. Consult a

physician.[4][8]

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[4][8]

Accidental Release and Disposal
Accidental Release Measures

Ensure adequate ventilation and remove all sources of ignition.[4]

Use personal protective equipment.[4]

Prevent product from entering drains.[4]

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,

sawdust) and dispose of as hazardous waste.[4]

Keep in suitable, closed containers for disposal.[4]

Disposal Considerations
Dispose of this chemical and its container to an approved waste disposal plant.[7]

Offer surplus and non-recyclable solutions to a licensed disposal company.[9]
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Stability and Reactivity
(2-bromoethyl)cyclopropane is stable under recommended storage conditions.[4] It is

incompatible with strong oxidizing agents and strong bases.[4][7] Hazardous decomposition

products formed under fire conditions include carbon oxides and hydrogen bromide gas.[4]

Visualizations
Hazard Mitigation Workflow
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Caption: A logical workflow for mitigating hazards associated with (2-
bromoethyl)cyclopropane.

GHS Hazard and Precautionary Relationship
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Identified Hazards

Precautionary Measures

H226: Flammable Liquid

P210: Keep away from heat/sparks

H315: Skin Irritation

P280: Wear protective gloves/eye protectionP302+P352: IF ON SKIN: Wash with plenty of water

H319: Serious Eye Irritation

P305+P351+P338: IF IN EYES: Rinse cautiously

H335: Respiratory Irritation

P261: Avoid breathing vapor

Click to download full resolution via product page

Caption: Relationship between GHS hazards and key precautionary statements for (2-
bromoethyl)cyclopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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